Cas no 25983-14-6 (2,3,6,7-Tetrachloroquinoxaline)

2,3,6,7-Tetrachloroquinoxaline structure
25983-14-6 structure
Product Name:2,3,6,7-Tetrachloroquinoxaline
CAS No:25983-14-6
MF:C8H2Cl4N2
MW:267.926877498627
MDL:MFCD00012333
CID:252330
PubChem ID:24858562
Update Time:2025-04-19

2,3,6,7-Tetrachloroquinoxaline Chemical and Physical Properties

Names and Identifiers

    • 2,3,6,7-Tetrachloroquinoxaline
    • Quinoxaline,2,3,6,7-tetrachloro-
    • SCHEMBL405486
    • J-016208
    • s10110
    • BS-22363
    • DTXSID50399279
    • 25983-14-6
    • BCP30015
    • A877402
    • CS-0197090
    • 2,3,6,7-tetrachloro-quinoxaline
    • MFCD00012333
    • FT-0609470
    • AMY41456
    • AKOS015851177
    • 2,3,6,7-Tetrachloroquinoxaline, 98%
    • Quinoxaline, 2,3,6,7-tetrachloro-
    • Quinoxaline,2,3,6,7-tetrachloro-;2,3,6,7-Tetrachloro-1,4-benzodiazine
    • GQWLQHHUPKCOJH-UHFFFAOYSA-N
    • DB-046809
    • STL442925
    • MDL: MFCD00012333
    • Inchi: 1S/C8H2Cl4N2/c9-3-1-5-6(2-4(3)10)14-8(12)7(11)13-5/h1-2H
    • InChI Key: GQWLQHHUPKCOJH-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC2C(C=1)=NC(=C(N=2)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 265.89700
  • Monoisotopic Mass: 265.897
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.4
  • Topological Polar Surface Area: 25.8A^2

Experimental Properties

  • Color/Form: Not available
  • Density: No data available
  • Melting Point: 174-176 °C (lit.)
  • Boiling Point: No data available
  • Flash Point: No data available
  • Refractive Index: 1.683
  • PSA: 25.78000
  • LogP: 4.24340
  • Solubility: Not available
  • Vapor Pressure: No data available

2,3,6,7-Tetrachloroquinoxaline Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302-H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-36/37/38
  • Safety Instruction: S26-S27-S28-S36-S37-S39
  • Hazardous Material Identification: Xi
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2,3,6,7-Tetrachloroquinoxaline Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3,6,7-Tetrachloroquinoxaline Pricemore >>

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2,3,6,7-Tetrachloroquinoxaline Production Method

2,3,6,7-Tetrachloroquinoxaline Related Literature

  • 1. Unexpected regioselectivity in nitration of 3-aminoquinoxalin-2(1H?)-ones
    Csaba G?nczi,éva Csikós,Benjamin Podányi,Tamás Nusser,Zsolt B?cskei,István Hermecz J. Chem. Soc. Perkin Trans. 1 2000 1417
  • 2. 223. Quinoxalines and related compounds. Part VI. Substitution of 2,3-dihydroxyquinoxaline and its 1,4-dimethyl derivative
    G. W. H. Cheeseman J. Chem. Soc. 1962 1170
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